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Introduction

Thionazin, a potent organophosphate nematicide and insecticide, emerged in the mid-20th
century as a significant tool in the management of plant-parasitic nematodes. Developed and
commercialized by American Cyanamid, it offered broad-spectrum activity against a wide range
of soil-borne pests. This technical guide provides a comprehensive overview of the discovery,
timeline, and technical specifications of Thionazin, including its chemical properties, synthesis,
mode of action, and key experimental protocols for its evaluation.

Discovery and Commercial Timeline

Thionazin, chemically known as O,0-diethyl O-2-pyrazinyl phosphorothioate, was one of the
many organophosphate compounds developed in the post-World War 1l era for agricultural
applications[1]. Its development was pioneered by the American Cyanamid Company, a major
player in the agricultural chemical industry[1][2].

The key milestones in the history of Thionazin include:

o Late 1950s: Initial synthesis and discovery of its nematicidal properties. Patents for the
preparation of Thionazin were filed by American Cyanamid during this period, with the first
patent being granted in 1959[3].
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e 1964: First registered for commercial use[4]. It was marketed under various trade names,
including Zinophos®, Cynem®, and Nemafos®[4].

e 1960s-1980s: Widespread use as a soil nematicide and insecticide to protect a variety of
crops, including vegetables, corn, and turfgrass from nematodes and soil-dwelling insects[5].

e 1990s-2000s: Growing concerns over the environmental fate and toxicity of
organophosphate pesticides led to increased regulatory scrutiny.

e 2002: Thionazin was withdrawn from the UK market, signaling a decline in its use in many
parts of the world due to these concerns[4]. Today, it is considered largely obsolete, though it
may still be available in some countries[4].

Chemical and Physical Properties

Thionazin is an amber-colored liquid with a characteristic chemical structure that imparts its
biological activity. A summary of its key properties is presented in the table below.

Property Value Reference(s)

] 0,0-diethyl O-2-pyrazinyl
Chemical Name ] [5]
phosphorothioate

CAS Number 297-97-2 [5]
Molecular Formula CsH13N203PS [5]
Molecular Weight 248.24 g/mol [5]
Appearance Amber liquid [5]
Melting Point -1.7°C [4]
Boiling Point 80 °C [4]
Water Solubility 1140 mg/L at 20°C [4]
Vapor Pressure 3 x 1073 mm Hg at 30°C [5]
Log P (octanol-water) 1.24 [4]
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Commercial Synthesis

The commercial production of Thionazin involves a two-step process, beginning with the
synthesis of pyrazin-2-ol, which is then esterified with O,O-diethyl phosphorothioic acid
chloride[4]. The reaction is typically carried out in an organic solvent such as toluene or
chloroform, with a base like pyridine used to neutralize the hydrochloric acid byproduct[4].

Starting Materials

Pyrazin-2-ol 0,0-diethyl phosphorothioic acid chloride Organic Solvent (e.g., Toluene) Base (e.g., Pyridine)
ess

Synthesis Proc
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>
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Figure 1: Commercial Synthesis Workflow of Thionazin.

Mode of Action: Acetylcholinesterase Inhibition
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Thionazin, like other organophosphate pesticides, exerts its toxic effects by inhibiting the
enzyme acetylcholinesterase (AChE)[4]. AChE is crucial for the proper functioning of the
nervous system in both insects and mammals. It catalyzes the hydrolysis of the
neurotransmitter acetylcholine into choline and acetic acid, a process that terminates the nerve
signal at the synapse[6].

By inhibiting AChE, Thionazin causes an accumulation of acetylcholine in the synaptic cleft,
leading to continuous nerve stimulation, paralysis, and ultimately, death of the target
organism[7]. The inhibition is due to the phosphorylation of the serine hydroxyl group in the
active site of the AChE enzyme by the organophosphate, forming a stable, covalent bond|[8].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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